Diethyl(4-((4-(diethylamino)phenyl)(5-((2,4-dinitrophenyl)amino)-2,4-disulphophenyl)methylene)-2,5-cyclohexadien-1-ylidene)ammonium hydroxide Diethyl(4-((4-(diethylamino)phenyl)(5-((2,4-dinitrophenyl)amino)-2,4-disulphophenyl)methylene)-2,5-cyclohexadien-1-ylidene)ammonium hydroxide
Brand Name: Vulcanchem
CAS No.: 25305-96-8
VCID: VC17123004
InChI: InChI=1S/C33H35N5O10S2.H2O/c1-5-35(6-2)24-13-9-22(10-14-24)33(23-11-15-25(16-12-23)36(7-3)8-4)27-20-29(32(50(46,47)48)21-31(27)49(43,44)45)34-28-18-17-26(37(39)40)19-30(28)38(41)42;/h9-21,34H,5-8H2,1-4H3,(H-,43,44,45,46,47,48);1H2
SMILES:
Molecular Formula: C33H37N5O11S2
Molecular Weight: 743.8 g/mol

Diethyl(4-((4-(diethylamino)phenyl)(5-((2,4-dinitrophenyl)amino)-2,4-disulphophenyl)methylene)-2,5-cyclohexadien-1-ylidene)ammonium hydroxide

CAS No.: 25305-96-8

Cat. No.: VC17123004

Molecular Formula: C33H37N5O11S2

Molecular Weight: 743.8 g/mol

* For research use only. Not for human or veterinary use.

Diethyl(4-((4-(diethylamino)phenyl)(5-((2,4-dinitrophenyl)amino)-2,4-disulphophenyl)methylene)-2,5-cyclohexadien-1-ylidene)ammonium hydroxide - 25305-96-8

Specification

CAS No. 25305-96-8
Molecular Formula C33H37N5O11S2
Molecular Weight 743.8 g/mol
IUPAC Name [4-[[4-(diethylamino)phenyl]-[5-(2,4-dinitroanilino)-2,4-disulfophenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-diethylazanium;hydroxide
Standard InChI InChI=1S/C33H35N5O10S2.H2O/c1-5-35(6-2)24-13-9-22(10-14-24)33(23-11-15-25(16-12-23)36(7-3)8-4)27-20-29(32(50(46,47)48)21-31(27)49(43,44)45)34-28-18-17-26(37(39)40)19-30(28)38(41)42;/h9-21,34H,5-8H2,1-4H3,(H-,43,44,45,46,47,48);1H2
Standard InChI Key BIXPYPOIHGNIPR-UHFFFAOYSA-N
Canonical SMILES CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC(=C(C=C3S(=O)(=O)O)S(=O)(=O)O)NC4=C(C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-].[OH-]

Introduction

Diethyl(4-((4-(diethylamino)phenyl)(5-((2,4-dinitrophenyl)amino)-2,4-disulphophenyl)methylene)-2,5-cyclohexadien-1-ylidene)ammonium hydroxide is a complex organic compound with a molecular formula that includes multiple functional groups such as diethylamino and dinitrophenyl moieties. This compound is characterized by its unique molecular structure, which contributes to its chemical properties and potential applications in biochemistry and materials science. The CAS number for this compound is 25305-96-8 .

Synthesis and Preparation

The synthesis of Diethyl(4-((4-(diethylamino)phenyl)(5-((2,4-dinitrophenyl)amino)-2,4-disulphophenyl)methylene)-2,5-cyclohexadien-1-ylidene)ammonium hydroxide typically involves complex organic synthesis methods. These methods often require careful control of reaction conditions to ensure the formation of the desired product.

Synthesis Steps:

  • Initial Preparation: Starting materials are prepared, often involving the synthesis of intermediate compounds.

  • Coupling Reactions: Key functional groups are attached to the core structure through coupling reactions.

  • Purification: The final product is purified using techniques such as chromatography or crystallization.

Biological Activity and Applications

Compounds similar to Diethyl(4-((4-(diethylamino)phenyl)(5-((2,4-dinitrophenyl)amino)-2,4-disulphophenyl)methylene)-2,5-cyclohexadien-1-ylidene)ammonium hydroxide exhibit various biological activities. These activities can include interactions with biological systems, which may lead to applications in pharmaceuticals or biochemistry.

Biological ActivityPotential Application
Interaction with proteinsPharmaceutical development
Antimicrobial propertiesAntimicrobial agents
Fluorescence propertiesDiagnostic tools

Comparison with Similar Compounds

Several compounds share structural similarities with Diethyl(4-((4-(diethylamino)phenyl)(5-((2,4-dinitrophenyl)amino)-2,4-disulphophenyl)methylene)-2,5-cyclohexadien-1-ylidene)ammonium hydroxide. These include:

  • [Diethyl(4-(dimethylamino)phenyl)methylene] ammonium chloride](pplx://action/followup): This compound has a dimethylamino group instead of diethylamino, affecting its solubility and reactivity.

  • N-[4-[(diethylamino)phenylmethylene]-cyclohexadien] ammonium salt: Similar core structure but with different substituents, leading to varying biological activity.

  • 4-(N,N-Diethylaminobenzaldehyde): Features an aldehyde functional group, enhancing reactivity towards nucleophiles.

These comparisons highlight the unique aspects of Diethyl(4-((4-(diethylamino)phenyl)(5-((2,4-dinitrophenyl)amino)-2,4-disulphophenyl)methylene)-2,5-cyclohexadien-1-ylidene)ammonium hydroxide in terms of its complex structure and potential applications.

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